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Compound of Interest

(4-(Isopentyloxy)phenyl)boronic
Compound Name: d
aci

Cat. No.: B178781

This technical guide provides comprehensive information on (4-(isopentyloxy)phenyl)boronic
acid, tailored for researchers, scientists, and professionals in drug development. The guide
details the compound's key physicochemical properties, a representative experimental protocol
for its application in cross-coupling reactions, and a visualization of the underlying reaction
mechanism.

Physicochemical Properties

(4-(isopentyloxy)phenyl)boronic acid, also known by its IUPAC name [4-(3-
methylbutoxy)phenyl]boronic acid, is an organic compound frequently utilized in organic
synthesis.[1][2] Its properties are summarized below.

Property Value

Molecular Formula C11H17BO3[1][2][3][4]

Molecular Weight 208.06 g/mol [1][2][3]

IUPAC Name [4-(3-methylbutoxy)phenyllboronic acid[1][2]
CAS Number 1198156-69-2[1]
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Experimental Protocol: Suzuki-Miyaura Cross-
Coupling Reaction

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction that forms a

carbon-carbon bond between an organoboron compound and an organic halide or triflate.[5][6]

[7] This reaction is a cornerstone of modern organic synthesis due to its mild conditions and

tolerance of various functional groups.[7] The following is a representative protocol for the

coupling of (4-(isopentyloxy)phenyl)boronic acid with an aryl bromide.

Materials:

(4-(isopentyloxy)phenyl)boronic acid

Aryl bromide (e.g., 4-bromotoluene)

Palladium(ll) acetate (Pd(OAc)z2)

Triphenylphosphine (PPhs)

Potassium carbonate (K2COs) or another suitable base

Solvent (e.g., a mixture of toluene and water)

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Inert atmosphere (Nitrogen or Argon)

Standard laboratory glassware for extraction and purification

Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine (4-(isopentyloxy)phenyl)boronic acid (1.2 equivalents), the aryl
bromide (1.0 equivalent), and the base (e.g., K2COs, 2.0 equivalents).

o Catalyst Preparation: In a separate container, prepare the palladium catalyst. Acommon
catalyst system is formed in situ from a palladium precursor and a phosphine ligand. For
example, Pd(OAc)z (0.01 equivalents) and PPhs (0.04 equivalents) can be used.

e Solvent Addition and Degassing: Add the solvent system (e.g., a 4:1 mixture of toluene and
water) to the reaction flask. To remove dissolved oxygen, which can deactivate the catalyst,
degas the mixture by bubbling an inert gas (argon or nitrogen) through it for 15-20 minutes.

» Catalyst Addition: Under the inert atmosphere, add the palladium catalyst to the reaction
mixture.

» Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) with vigorous stirring.
Monitor the reaction progress using an appropriate analytical technique, such as thin-layer
chromatography (TLC) or gas chromatography (GC). The reaction is typically complete
within a few hours.

o Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the
mixture with water and transfer it to a separatory funnel. Extract the aqueous layer with an
organic solvent like ethyl acetate (3 x 20 mL).

 Purification: Combine the organic extracts and wash them with brine. Dry the organic layer
over anhydrous MgSOa4 or Na2SOa, filter, and concentrate the solvent under reduced
pressure using a rotary evaporator. The crude product can then be purified by column
chromatography on silica gel to yield the desired biaryl product.

Visualization of the Suzuki-Miyaura Coupling
Mechanism

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition,
transmetalation, and reductive elimination.[6] The following diagram illustrates this process.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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